2-(2-(Dicyclohexylphosphino)phenyl)-1-methyl-1H-indole

• IUPAC Name: dicyclohexyl-[2-(1-methylindol-2-yl)phenyl]phosphane
• InChI: InChI=1S/C27H34NP/c1-28-25-18-10-8-12-21(25)20-26(28)24-17-9-11-19-27(24)29(22-13-4-2-5-14-22)23-15-6-3-7-16-23/h8-12,17-20,22-23H,2-7,13-16H2,1H3
• InChI Key: PFJAHDIIEPTASS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1C3=CC=CC=C3P(C4CCCCC4)C5CCCCC5
• Molecular Formula: C27H34NP
• DSSTOX Substance ID: DTXSID50648577
• Molecular Weight: 403.5 g/mol
• CAS RN: 1067883-58-2

Description

This compound is likely a phosphine ligand, which are commonly used in palladium-catalyzed cross-coupling reactions. The presence of the indole and phenyl groups could potentially influence the reactivity and selectivity of these reactions.

Molecular Structure Analysis

The molecular structure of this compound would consist of an indole group, a phenyl group, and a dicyclohexylphosphine group. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

As a phosphine ligand, this compound could be used in various palladium-catalyzed cross-coupling reactions. The exact reactions and their mechanisms would depend on the other reactants and conditions used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. As a phosphine ligand, it would likely be air-stable and electron-rich.

Scientific Research Applications

Chemical Synthesis

This compound, also known as CM-Phos, is a ligand used in Palladium-catalyzed cross-coupling reactions . These reactions are crucial for forming carbon-carbon or carbon-heteroatom bonds, which are fundamental in creating complex organic molecules. .

Material Science

In material science, CM-Phos is suitable for various coupling reactions such as Buchwald-Hartwig cross coupling , Suzuki-Miyaura coupling , Stille coupling , Sonogashira coupling , Negishi coupling , Heck coupling , and Hiyama coupling . .

Protein-Ligand Interaction Studies

The related compound “2-(Dicyclohexylphosphino)biphenyl” serves as a model for studying protein-ligand interactions, which can provide insights into small molecule effects on protein folding. .

Mechanism of Action

Target of Action

It’s known that this compound is a type of phosphine ligand , which are often used in palladium catalysis during cross-coupling reactions .

Mode of Action

As a phosphine ligand, this compound likely interacts with its targets by donating electron density to a central metal atom, such as palladium, in a catalytic complex . This interaction enhances the reactivity of the catalyst, enabling it to facilitate various types of cross-coupling reactions .

Result of Action

The primary result of this compound’s action is the facilitation of cross-coupling reactions . These reactions are crucial in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials for electronics .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, it’s known to be air-stable , suggesting that it can maintain its reactivity in the presence of oxygen.

Future Directions

The future directions for this compound would likely involve further exploration of its use in palladium-catalyzed cross-coupling reactions. Its unique structure could potentially offer advantages in terms of reactivity or selectivity.

Q & A

Q1: What is 2-[2-(Dicyclohexylphosphino)phenyl]-1-methyl-1H-indole (CM-phos) and what is it primarily used for?

A1: 2-[2-(Dicyclohexylphosphino)phenyl]-1-methyl-1H-indole, also known as CM-phos, is an organophosphorus compound that acts as a ligand in palladium-catalyzed cross-coupling reactions. [, ] It is primarily used to facilitate the formation of carbon-nitrogen bonds, a crucial transformation in organic synthesis.

Q2: How does CM-phos contribute to the effectiveness of palladium-catalyzed cross-coupling reactions?

A2: CM-phos acts as a supporting ligand for palladium, forming a complex that enhances the catalytic activity of the metal. [] The steric and electronic properties of CM-phos influence the reactivity and selectivity of the palladium catalyst, enabling it to efficiently promote the coupling of various aryl tosylates and mesylates with a wide range of nucleophiles, including amines. [, ]

Q3: Can you provide an example of a specific reaction where CM-phos has shown significant utility?

A3: CM-phos has proven highly effective in the synthesis of functionalized flavones, a class of compounds with diverse biological activities. Researchers successfully employed a Pd(OAc)2/CM-phos catalyst system to couple tosyloxy- and mesyloxyflavones with various nucleophiles, achieving good to excellent yields. [] This methodology highlights the versatility of CM-phos in constructing complex molecules from readily available starting materials.

Q4: Are there any advantages of using CM-phos over other ligands in palladium-catalyzed cross-coupling reactions?

A4: While a direct comparison depends on the specific reaction conditions and substrates, CM-phos offers certain advantages: * Broad substrate scope: CM-phos effectively facilitates the coupling of various aryl tosylates and mesylates with different nucleophiles, including challenging substrates like primary and secondary amines, anilines, and NH-bearing heterocycles. [] * High activity: The Pd(OAc)2/CM-phos system demonstrated high catalytic activity, allowing for low catalyst loadings (as low as 0.1 mol% Pd) in some cases. []* Functional group tolerance: This catalyst system tolerates a wide range of functional groups, simplifying the synthesis of complex molecules without requiring extensive protecting group strategies. []